(4-Ethyl-3-methylhexyl) acetate
CAS No.: 108419-33-6
Cat. No.: VC21345448
Molecular Formula: CH3CO2R,R=C9H19(primarily)
Molecular Weight: 186.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 108419-33-6 |
|---|---|
| Molecular Formula | CH3CO2R,R=C9H19(primarily) |
| Molecular Weight | 186.29 g/mol |
| IUPAC Name | (4-ethyl-3-methylhexyl) acetate |
| Standard InChI | InChI=1S/C11H22O2/c1-5-11(6-2)9(3)7-8-13-10(4)12/h9,11H,5-8H2,1-4H3 |
| Standard InChI Key | NCHJIJCRXQRDGU-UHFFFAOYSA-N |
| SMILES | CCC(CC)C(C)CCOC(=O)C |
| Canonical SMILES | CCC(CC)C(C)CCOC(=O)C |
Introduction
Synthesis
The synthesis of (4-Ethyl-3-methylhexyl) acetate typically involves esterification reactions. A common method includes the reaction of acetic acid with the corresponding alcohol, 4-ethyl-3-methylhexanol, in the presence of an acid catalyst like sulfuric acid.
Reaction Mechanism:
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Reactants:
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Acetic acid (CH3COOH)
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4-Ethyl-3-methylhexanol (C8H18O)
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Catalyst: Concentrated sulfuric acid or another acid catalyst.
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Reaction Equation:
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Conditions:
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Heat is applied to drive the reaction forward.
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Removal of water as a byproduct enhances yield.
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Applications
(4-Ethyl-3-methylhexyl) acetate finds applications in various industries due to its ester functionality and desirable properties:
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Fragrance Industry:
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Esters like (4-Ethyl-3-methylhexyl) acetate are widely used as fragrance ingredients in perfumes and personal care products due to their pleasant odor profiles.
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Flavoring Agent:
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It may be used as a flavoring compound in food and beverages, imparting fruity or sweet notes.
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Solvent Applications:
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Esters often serve as solvents in paints, coatings, and inks due to their ability to dissolve a wide range of organic compounds.
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Safety and Environmental Considerations
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Toxicity:
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As with many esters, exposure to high concentrations may cause irritation to the skin, eyes, or respiratory system.
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Proper handling with personal protective equipment (PPE) is recommended.
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Environmental Impact:
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Esters are generally biodegradable but can contribute to volatile organic compound (VOC) emissions if released into the atmosphere in large quantities.
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